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Introduction

B-Alanine methyl ester hydrochloride is a derivative of the naturally occurring beta-amino acid,
B-alanine. It serves as a valuable building block in organic synthesis, particularly in the
preparation of peptides and other bioactive molecules.[1] Its enhanced solubility and stability
compared to the parent amino acid make it a versatile reagent in pharmaceutical development
and biochemical research.[1] This technical guide provides a detailed overview of the physical
and chemical characteristics of -alanine methyl ester hydrochloride, along with
comprehensive experimental protocols for its synthesis, purification, and analysis.

Physical and Chemical Characteristics

B-Alanine methyl ester hydrochloride is a white to off-white crystalline powder.[2] It is known to
be hygroscopic and heat-sensitive, necessitating proper storage conditions.[3] Key physical
and chemical properties are summarized in the tables below.

Table 1: General Properties
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Property Value Reference
) Methyl 3-aminopropanoate
Chemical Name ) [4]
hydrochloride
B-Ala-OMe-HCI, H-B-Ala-
Synonyms [5]
OMe-HCI
CAS Number 3196-73-4 [5]
Molecular Formula C4H10CINO2 [4]
Molecular Weight 139.58 g/mol
White to off-white crystalline
Appearance [2]
powder
Purity >97% [6]
Property Value Reference
Melting Point 103-107 °C [6]
N Soluble in DMSO (= 100
Solubility [7]
mg/mL)
Stable under recommended
Stability storage conditions. [3]
Hygroscopic.
Storage 2-8°C, under inert gas

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 3-alanine methyl ester

hydrochloride are provided below.

Synthesis
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Several methods are available for the synthesis of 3-alanine methyl ester hydrochloride. The
choice of method may depend on available reagents, desired scale, and laboratory capabilities.

This method offers mild reaction conditions and a simple workup procedure.[5]
Experimental Protocol:

e To a round-bottom flask, add (-alanine (0.1 mol).

o Slowly add freshly distilled trimethylchlorosilane (0.2 mol) to the flask with stirring.
e Add methanol (100 mL) to the mixture.

 Stir the resulting solution or suspension at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

» Upon completion of the reaction, concentrate the mixture using a rotary evaporator to obtain
B-alanine methyl ester hydrochloride.[5]
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Synthesis of B-Alanine Methyl Ester HCIl using TMSCI.

This is a classic method for the esterification of amino acids.
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Experimental Protocol:
e Cool absolute methanol (e.g., 40 g) in a flask suspended at room temperature.[8]

o Slowly add thionyl chloride (e.g., 22.8 g) dropwise to the methanol over a period of 2 hours,
maintaining the temperature at 50°C.[8]

e Add B-alanine to the solution.
 Stir the mixture and allow it to react for approximately 3 hours at the same temperature.[8]

 After the reaction, remove the excess methanol and unreacted thionyl chloride by
concentration under reduced pressure.[8]

e The crude product can then be purified by recrystallization.

Reactants
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Synthesis of B-Alanine Methyl Ester HCI using SOCI>.

This method utilizes a strong acid catalyst for the esterification.

Experimental Protocol:
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Suspend [3-alanine (e.g., 300g) in methanol (e.g., 1900g) and stir at 19-21°C.[9]

Slowly add concentrated sulfuric acid (e.g., 4009).[9]

After the addition is complete, heat the solution to 65-68°C and reflux for 6-8 hours.[9]

Cool the reaction mixture to 20-25°C.[9]

Concentrate the methanol solution under vacuum at 45-50°C to remove the methanol.[9]

The resulting product is the sulfate salt, which can be used as is or converted to the
hydrochloride salt.

Purification by Recrystallization

The crude B-alanine methyl ester hydrochloride can be purified by recrystallization to obtain a

product of high purity.

Experimental Protocol:

Dissolve the crude product in a minimal amount of hot methanol.

Slowly add a non-polar solvent, such as diethyl ether or tert-butyl methyl ether, until the
solution becomes cloudy.[10]

Cool the mixture in an ice bath to induce crystallization.[10]

Collect the crystals by filtration.

Wash the crystals with a small amount of cold diethyl ether or tert-butyl methyl ether.[10]

Dry the purified crystals under vacuum.
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Purification by Recrystallization.

Analytical Methods

NMR spectroscopy is used to confirm the structure of the synthesized compound.
Experimental Protocol for *H-NMR:

o Dissolve approximately 5-25 mg of the sample in a suitable deuterated solvent (e.g., DMSO-
de).[11][12]

e Transfer the solution to a clean 5 mm NMR tube to a height of approximately 4-5 cm.[11]
e Acquire the H-NMR spectrum on a spectrometer.

o Expected *H-NMR (DMSO-de) shifts: The spectrum should show characteristic peaks for the
methyl ester protons, and the two methylene groups of the B-alanine backbone.[5]

IR spectroscopy is used to identify the functional groups present in the molecule.
Experimental Protocol (KBr Pellet Method):

e Thoroughly grind 0.5-2 mg of the sample with 100-200 mg of dry potassium bromide (KBr) in
an agate mortar.[3]

e Press the mixture into a thin, transparent pellet using a pellet press.[3]
e Acquire the IR spectrum.

o Expected IR peaks: The spectrum should show characteristic absorption bands for the N-H
stretching of the ammonium group, C=0 stretching of the ester, and C-O stretching.

Mass spectrometry is used to determine the molecular weight and confirm the elemental
composition of the compound.

Experimental Protocol (Electrospray lonization - ESI):
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» Prepare a dilute solution of the sample in a suitable solvent such as methanol or a mixture of
methanol and water.

« Infuse the solution directly into the electrospray ionization source of the mass spectrometer.
e Acquire the mass spectrum in positive ion mode.

o Expected m/z: The spectrum should show a peak corresponding to the molecular ion
[M+H]*.[5]

Safety and Handling

B-Alanine methyl ester hydrochloride should be handled in a well-ventilated area, and personal
protective equipment such as gloves and safety glasses should be worn. It is hygroscopic and
should be stored in a tightly sealed container in a cool, dry place.[3]

Conclusion

B-Alanine methyl ester hydrochloride is a key intermediate with broad applications in chemical
synthesis. This guide provides a comprehensive overview of its properties and detailed
protocols for its preparation and characterization, serving as a valuable resource for
researchers in the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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